N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((3-(2-methoxyethyl)-6-methyl-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[[3-(2-methoxyethyl)-6-methyl-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C20H23N3O5S2/c1-12-9-14-18(30-12)19(25)23(5-6-26-2)20(22-14)29-11-17(24)21-13-3-4-15-16(10-13)28-8-7-27-15/h3-4,10,12H,5-9,11H2,1-2H3,(H,21,24)
• InChI Key: VHIDBDDYKFLKHB-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=C(S1)C(=O)N(C(=N2)SCC(=O)NC3=CC4=C(C=C3)OCCO4)CCOC
• Molecular Formula: C20H23N3O5S2
• Molecular Weight: 449.5 g/mol

Description

N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((3-(2-methoxyethyl)-6-methyl-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C20H23N3O5S2 and its molecular weight is 449.54. The purity is usually 95%.
BenchChem offers high-quality N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((3-(2-methoxyethyl)-6-methyl-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((3-(2-methoxyethyl)-6-methyl-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

• Anticancer and Anti-inflammatory Agents : Research has focused on synthesizing novel heterocyclic compounds derived from similar structures, showing promise as anticancer and anti-inflammatory agents. These compounds are synthesized through various chemical reactions, leading to new molecules with potential therapeutic applications. For example, novel benzodifuranyl derivatives, triazines, and thiazolopyrimidines have been developed as COX-2 inhibitors with significant analgesic and anti-inflammatory activities (Abu‐Hashem et al., 2020).

• Antimicrobial Agents : The synthesis of tetrahydrobenzothieno[2,3-d]pyrimidine and tetrahydrobenzothienotriazolopyrimidine derivatives has been explored, yielding compounds with preliminary antimicrobial testing. Some of these compounds showed significant activity against Candida albicans, highlighting their potential as antimicrobial agents (Soliman et al., 2009).

• Central Nervous System Depressant Activity : Research into 2-chloromethyl 3-N-substituted arylthieno[2,3-d]pyrimidin-4-ones and derivatives has been conducted, with some compounds showing marked sedative action. This suggests their potential use in developing treatments for disorders requiring central nervous system depressant effects (Manjunath et al., 1997).